Cas no 176963-97-6 (Morpholine,4-[[1-[(4-aminophenyl)methyl]-2-butyl-1H-benzimidazol-6-yl]sulfonyl]-)

• Product Name: Morpholine,4-[[1-[(4-aminophenyl)methyl]-2-butyl-1H-benzimidazol-6-yl]sulfonyl]-
• CAS No: 176963-97-6
• MF: C₂₂H₂₈N₄O₃S
• MW: 428.547723770142
• CID: 1364836
• Update Time: 2024-08-17

Morpholine,4-[[1-[(4-aminophenyl)methyl]-2-butyl-1H-benzimidazol-6-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[[1-[(4-aminophenyl)methyl]-2-butyl-1H-benzimidazol-6-yl]sulfonyl]-
• Benzenamine, 4-[[2-butyl-6-(4-morpholinylsulfonyl)-1H-benzimidazol-1-yl]methyl]-

• Inchi： 1S/C22H28N4O3S/c1-2-3-4-22-24-20-10-9-19(30(27,28)25-11-13-29-14-12-25)15-21(20)26(22)16-17-5-7-18(23)8-6-17/h5-10,15H,2-4,11-14,16,23H2,1H3
• InChI Key： LCDCTJHZWMWXHF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CN2C(CCCC)=NC3=CC=C(S(N4CCOCC4)(=O)=O)C=C32)C=C1

Computed Properties

• Exact Mass: 428.18844

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 680.9±65.0 °C(Predicted)
• PSA: 90.45
• pka: 4.62±0.10(Predicted)